Cas no 1824178-71-3 (1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl-)

1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl-, is a specialized heterocyclic compound featuring a dioxolane ring fused with a carboxamide group and an aminomethyl substituent. Its unique structure offers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The cyclopropyl moiety enhances steric and electronic properties, potentially improving binding affinity in target molecules. The presence of both amide and amine functional groups allows for further derivatization, making it valuable for structure-activity relationship studies. Its stability under various reaction conditions and compatibility with diverse synthetic routes underscore its utility in medicinal chemistry and drug discovery.
1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- structure
1824178-71-3 structure
Product Name:1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl-
CAS No:1824178-71-3
MF:C8H14N2O3
MW:186.208362102509
CID:5295640
Update Time:2025-05-21

1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl-
    • Inchi: 1S/C8H14N2O3/c9-3-6-7(13-4-12-6)8(11)10-5-1-2-5/h5-7H,1-4,9H2,(H,10,11)
    • InChI Key: VIYJNVFQWJAIMR-UHFFFAOYSA-N
    • SMILES: O1C(CN)C(C(NC2CC2)=O)OC1

1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- Pricemore >>

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1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- Related Literature

Additional information on 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl-

Comprehensive Overview of 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- (CAS No. 1824178-71-3)

The compound 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- (CAS No. 1824178-71-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the 1,3-dioxolane ring, a carboxamide moiety, and an aminomethyl substituent. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 1,3-Dioxolane-4-carboxamide has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in personalized medicine and targeted therapies. The cyclopropyl group in its structure further enhances metabolic stability, a critical factor in optimizing drug candidates.

From a synthetic chemistry perspective, the CAS No. 1824178-71-3 compound exemplifies modern strategies in green chemistry. Its synthesis often involves catalytic methods to minimize waste, addressing the growing emphasis on sustainable practices in the chemical industry. This aligns with frequent search queries such as "eco-friendly synthesis of heterocycles" and "green catalysts for amide formation."

The 5-(aminomethyl) side chain in this molecule also opens avenues for derivatization, a topic frequently searched in AI-driven drug design platforms. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, reflecting the intersection of chemistry and artificial intelligence in contemporary research.

Analytical characterization of 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods ensure precise quality control, a priority for industries complying with stringent regulatory standards like ICH guidelines.

In material science, derivatives of this compound have been investigated for their potential in polymeric applications, particularly due to the dioxolane ring's ability to impart flexibility to polymer chains. This resonates with searches on "biodegradable polymers" and "high-performance materials."

To summarize, CAS No. 1824178-71-3 represents a multifaceted chemical entity bridging medicinal chemistry, sustainable synthesis, and advanced materials. Its structural motifs and adaptable properties continue to inspire innovation across scientific disciplines, making it a compelling subject for both academic and industrial research.

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